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Compound of Interest

Compound Name: Isostearyl sebacate

CAS No.: 478273-24-4

Cat. No.: B12686118

Get Quote

Sebacic acid, isostearyl ester CAS Number: 478273-24-4

This technical guide provides an in-depth overview of isostearyl sebacate, a branched-chain

diester of isostearyl alcohol and sebacic acid. Primarily utilized in the cosmetics and personal

care industries, this document consolidates available scientific information relevant to

researchers, scientists, and professionals in drug development.

Core Properties and Identification
Isostearyl sebacate is recognized for its properties as a skin-conditioning agent and emollient.

[1] Its chemical structure and identifying information are summarized below.
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Property Value Source

CAS Number 478273-24-4 [2]

Molecular Formula C28H54O4 [3]

Molecular Weight 454.7 g/mol [3]

IUPAC Name

10-(16-

methylheptadecoxy)-10-

oxodecanoic acid

[3]

Synonyms Sebacic acid, isostearyl ester [2]

Physicochemical Data
Computed physicochemical properties of isostearyl sebacate are valuable for predicting its

behavior in various formulations.

Property Value

XLogP3-AA 11

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 26

Exact Mass 454.40221020 Da

Topological Polar Surface Area 63.6 Å²

Source: PubChem CID 23088298[3]

Synthesis and Manufacturing
While specific, detailed industrial synthesis protocols for isostearyl sebacate are proprietary,

the general chemical process involves the esterification of sebacic acid with isostearyl alcohol.

This reaction can be catalyzed by enzymes or acids.
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A generalized workflow for the synthesis of isostearyl sebacate is illustrated below. This

process would typically be followed by purification steps to remove unreacted starting materials

and catalyst.
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Figure 1. Generalized workflow for the synthesis of isostearyl sebacate.

Analytical Methodologies
The characterization and quality control of isostearyl sebacate would typically employ

standard analytical techniques used for esters and lipids. While specific methods for this

molecule are not widely published, analogous methods for similar compounds suggest the

following:

High-Performance Liquid Chromatography (HPLC): An HPLC method, likely with a C18

column and a mobile phase of water and methanol, could be developed for the analysis of
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isostearyl sebacate.[4][5] Detection could be achieved using an Evaporative Light

Scattering Detector (ELSD), which is suitable for non-volatile compounds without a UV

chromophore.[6]

Gas Chromatography (GC): GC analysis, potentially with a DB-1 column and helium as the

carrier gas, could also be employed for purity assessment.[4][5] This method would be

suitable for detecting volatile impurities.

Applications in Topical Formulations and Drug
Delivery
Isostearyl sebacate's primary function in formulations is as a skin-conditioning agent and

emollient.[1][7][8] Its chemical properties suggest it can enhance the texture of a product and

help to maintain skin hydration.

In the context of drug delivery, particularly for topical and transdermal systems, esters are often

investigated for their potential to act as penetration enhancers.[9] These molecules can interact

with the lipids in the stratum corneum, the outermost layer of the skin, to increase the

permeation of active pharmaceutical ingredients (APIs). While no specific studies on isostearyl
sebacate as a drug delivery vehicle were identified, its structural similarity to other fatty acid

esters suggests it could be explored for this purpose.

Safety and Toxicology
The safety of isostearyl sebacate has been evaluated by the Cosmetic Ingredient Review

(CIR) Expert Panel. The panel concluded that isostearyl sebacate is safe in the present

practices of use and concentration in cosmetics.[2][10][11]

A summary of the available safety information indicates a low risk profile:

Carcinogenicity: Minimal concern.[1]

Allergenic Potential: Minimal concern.[1]

Reproductive Toxicity: Minimal concern.[1]
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It is important to note that the data availability for isostearyl sebacate is limited, and the safety

assessment by the CIR is based on the maximum reported use concentration in cosmetic

products.[12]

Signaling Pathways
There is currently no publicly available scientific literature to suggest that isostearyl sebacate
is directly involved in any specific biological signaling pathways. Its primary interaction with the

body is expected to be at the level of the skin's stratum corneum, where it functions as an

emollient.

Conclusion
Isostearyl sebacate is a well-characterized diester with established use as a skin-conditioning

agent in the cosmetic industry. Its safety for this application has been reviewed and confirmed.

For the scientific and drug development community, its potential as an excipient or penetration

enhancer in topical formulations may warrant further investigation, although specific research in

this area is currently lacking. Standard analytical techniques such as HPLC and GC would be

appropriate for its characterization. Future research could focus on quantifying its impact on the

skin barrier and its potential to enhance the delivery of various APIs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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